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Compound of Interest

Compound Name: 2-Phenyl-L-phenylalanine

Cat. No.: B15234257

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of 2-Phenyl-L-phenylalanine. While a specific Safety Data Sheet (SDS) for 2-
Phenyl-L-phenylalanine was not readily available, this document leverages data from the
closely related and structurally similar compound, L-Phenylalanine, to provide a comprehensive
operational and disposal plan.

It is critical to note that this guidance is based on the properties of L-Phenylalanine.
Researchers must consult the specific Safety Data Sheet (SDS) for 2-Phenyl-L-phenylalanine
upon acquisition and adhere to all local, state, and federal regulations.

Chemical and Physical Properties

Understanding the physical and chemical properties of a substance is the first step in ensuring
its safe handling and disposal. The following table summarizes key quantitative data for L-
Phenylalanine, which can serve as a reference point for 2-Phenyl-L-phenylalanine in the
absence of specific data.
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Property Value

Molecular Formula C9H11NO2

Molecular Weight 165.19 g/mol

Appearance White crystalline powder

Melting Point 270 - 275 °C (decomposes)[1][2]
Solubility in Water Soluble

pH 5.4 - 6.0 (1% aqueous solution)

Disposal Procedures

The recommended disposal procedures for 2-Phenyl-L-phenylalanine, based on the handling
of similar non-hazardous, solid organic compounds, are outlined below. This step-by-step
process is designed to minimize risk and ensure compliance with standard laboratory safety
protocols.

Experimental Protocol for Disposal

o Personal Protective Equipment (PPE): Before handling the material, ensure appropriate PPE
is worn, including safety glasses, gloves, and a lab coat.

e Collection of Waste:

o Collect surplus and non-recyclable 2-Phenyl-L-phenylalanine in a designated, clearly
labeled, and suitable sealed container for disposal.[2]

o For spills, sweep up the solid material and place it into the designated waste container.[2]
Avoid generating dust.

o Waste Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

» Licensed Disposal Company: Arrange for the disposal of the chemical waste through a
licensed and qualified professional waste disposal service.[2] Do not dispose of this material
down the drain.[2]
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o Contaminated Materials: Dispose of contaminated gloves and other disposable materials in
accordance with applicable laws and good laboratory practices.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-Phenyl-L-phenylalanine.
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Disposal Workflow for 2-Phenyl-L-phenylalanine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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